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Compound of Interest

Compound Name: USP1-IN-9

Cat. No.: B12372168 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical guidance

for the proper handling and disposal of USP1-IN-9, a potent ubiquitin-specific protease 1

(USP1) inhibitor. Researchers, scientists, and drug development professionals are advised to

adhere to these procedures to ensure a safe laboratory environment and compliance with

standard chemical waste management protocols.

Disclaimer: A specific Safety Data Sheet (SDS) for USP1-IN-9 is not publicly available. The

following procedures are based on general principles of laboratory safety, the known chemical

properties of similar compounds, and standard guidelines for the disposal of potent small

molecule inhibitors. It is imperative to consult and follow the specific guidelines provided by

your institution's Environmental Health and Safety (EHS) department.

Key Chemical and Physical Properties
For easy reference, the essential quantitative data for similar USP1 inhibitors are summarized

in the table below. This data is provided as a reference, and the specific properties of USP1-IN-
9 may vary.
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Property Value Source

USP1-IN-1 (KSQ-4279)

Molecular Formula C₂₇H₂₅F₃N₈O [1]

Molecular Weight 534.54 g/mol [1]

Appearance Solid General knowledge

Solubility

Soluble in DMSO (100

mg/mL), Soluble in Ethanol

(100 mg/mL), Insoluble in

Water

[1]

Storage (Solid) 3 years at -20°C (powder) [1]

Storage (Solution)
1 year at -80°C, 1 month at

-20°C
[1]

Usp7-IN-9 (Similar Compound)

Molecular Formula C₃₂H₃₃ClF₆N₆O₈ [2]

Molecular Weight 779.08 g/mol [2]

IC₅₀ 40.8 nM for USP7 [2]

Appearance Solid [2]

Solubility Soluble in DMSO (100 mg/mL) [2]

Storage (Solid)
4°C, sealed, away from

moisture
[2]

Storage (Solution)
-80°C (6 months), -20°C (1

month)
[2]

Personal Protective Equipment (PPE) and Handling
Due to its potent biological activity, USP1-IN-9 should be handled with caution in a designated

and controlled area, such as a chemical fume hood.

Recommended Personal Protective Equipment:
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles
ANSI Z87.1 certified

Hand Protection Nitrile Gloves
Double-gloving is

recommended

Body Protection Laboratory Coat Fully buttoned

Respiratory Protection

Not generally required for

small-scale lab operations.

Use a NIOSH-approved

respirator with appropriate

cartridges if there is a risk of

aerosolization or if handling

large quantities.

For spill cleanup, a tight-fitting

full-face respirator with HEPA

filters may be necessary.[3]

Handling Procedures:

Engineering Controls: Always handle USP1-IN-9 in a certified chemical fume hood to

minimize inhalation exposure.

General Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after

handling.[3] Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

Clothing: Do not wear protective garments in common areas (e.g., cafeterias) or outdoors.[3]

Experimental Protocols: Safe Handling and Disposal
Adherence to the following step-by-step protocols is essential for minimizing risk and ensuring

the proper disposal of USP1-IN-9.

1. Preparation and Use:

Before use, ensure all necessary PPE is worn correctly.

Prepare solutions in a chemical fume hood.
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For weighing the solid, use an analytical balance within a ventilated enclosure if possible.

2. Spill Management: In the event of a spill, follow these procedures immediately:

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.[2]

Don Appropriate PPE: Before cleaning, ensure you are wearing the necessary protective

equipment.[2]

Contain the Spill:

Solid Spills: Gently cover with an absorbent material to prevent dust from becoming

airborne.[2]

Liquid Spills (e.g., a solution in DMSO): Absorb with a chemical absorbent pad or

vermiculite.[2]

Decontaminate the Surface: Clean the spill area with a suitable solvent (e.g., ethanol),

followed by soap and water.[2]

Dispose of Cleaning Materials: All materials used for cleanup must be disposed of as

hazardous waste.[2]

3. Waste Disposal:

Solid USP1-IN-9 Waste: Collect any unused or waste USP1-IN-9 solid in its original

container or a clearly labeled, sealed container.[2] Label the container as "Hazardous Waste:

Potent Compound" and include the full chemical name "USP1-IN-9".

Liquid USP1-IN-9 Waste: Collect all solutions containing USP1-IN-9 in a designated, sealed,

and compatible waste container. Label the container as "Hazardous Waste: Potent

Compound" and list all constituents, including the solvent (e.g., "USP1-IN-9 in DMSO").[2]

Contaminated Labware: Disposable items (e.g., pipette tips, tubes, gloves) that have come

into contact with USP1-IN-9 should be collected in a designated, sealed bag or container.[2]

Label the container as "Hazardous Waste: USP1-IN-9 Contaminated Debris".[2]
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Storage and Collection:

Store all USP1-IN-9 waste containers in a designated satellite accumulation area within

the laboratory.[2]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[2]

Do not attempt to dispose of USP1-IN-9 down the drain or in the regular trash.[2]

Workflow for Safe Handling of USP1-IN-9
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Caption: Workflow for the safe handling of USP1-IN-9 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Handling of USP1-IN-9: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12372168#personal-protective-equipment-for-
handling-usp1-in-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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